69-96-5

2-Amino-3-hydroxy-3-phenylpropanoic acid

In Stock

• CAS RN:
• 69-96-5

• Formula:
• C9H11NO3

• InChI:
• InChI=1S/C9H11NO3/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7-8,11H,10H2,(H,12,13)

• InChIKey:
• VHVGNTVUSQUXPS-UHFFFAOYSA-N

• 2-Amino-3-hydroxy-3-phenylpropanoic acid, also known as 2-Amino-3-hydroxy-3-phenylpropanoic acid, is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.

2-Amino-5-fluoropyrimidine-4,6-diol

In Stock

• CAS RN:
• 669-96-5

• Formula:
• C4H4FN3O2

• InChI:
• InChI=1S/C4H4FN3O2/c5-1-2(9)7-4(6)8-3(1)10/h(H4,6,7,8,9,10)

• InChIKey:
• XCKBZBJTAFWAEN-UHFFFAOYSA-N

• 2-Amino-5-fluoropyrimidine-4,6-diol is a useful research compound. Its molecular formula is C4H4FN3O2 and its molecular weight is 145.09 g/mol. The purity is usually 95%.

3-Methylpent-1-yn-3-amine

In Stock

• CAS RN:
• 18369-96-5

• Formula:
• C6H11N

• InChI:
• InChI=1S/C6H11N/c1-4-6(3,7)5-2/h1H,5,7H2,2-3H3

• InChIKey:
• YGWRQPVJLXLHAC-UHFFFAOYSA-N

• 3-Methylpent-1-yn-3-amine is a useful research compound. Its molecular formula is C6H11N and its molecular weight is 97.16 g/mol. The purity is usually 95%.

4-(4-Bromophenyl)-1H-imidazole

In Stock

• CAS RN:
• 13569-96-5

• Formula:
• C9H7BrN2

• InChI:
• InChI=1S/C9H7BrN2/c10-8-3-1-7(2-4-8)9-5-11-6-12-9/h1-6H,(H,11,12)

• InChIKey:
• YLIOAWKNPLJMID-UHFFFAOYSA-N

• 4-(4-Bromophenyl)-1H-imidazole is a useful research compound. Its molecular formula is C9H7BrN2 and its molecular weight is 223.07 g/mol. The purity is usually 95%.

4-fluoro-N-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 869069-96-5

• Formula:
• C19H19FN2O2S2

• InChI:
• InChI=1S/C19H19FN2O2S2/c1-13-4-3-5-15(12-13)19-22-14(2)18(25-19)10-11-21-26(23,24)17-8-6-16(20)7-9-17/h3-9,12,21H,10-11H2,1-2H3

• InChIKey:
• PDLYYJBOEGSOTL-UHFFFAOYSA-N

• 4-fluoro-N-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H19FN2O2S2 and its molecular weight is 390.49. The purity is usually 95%.

4-Chloro-4'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898769-96-5

• Formula:
• C18H18ClNO2

• InChI:
• InChI=1S/C18H18ClNO2/c19-17-7-5-16(6-8-17)18(21)15-3-1-14(2-4-15)13-20-9-11-22-12-10-20/h1-8H,9-13H2

• InChIKey:
• XCNWUSCGOXDWMX-UHFFFAOYSA-N

• 4-Chloro-4'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H18ClNO2 and its molecular weight is 315.8 g/mol. The purity is usually 95%.

(Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate

In Stock

• CAS RN:
• 903869-96-5

• Formula:
• C19H15NO4

• InChI:
• InChI=1S/C19H15NO4/c1-11-7-14(23-19(22)13-4-5-13)9-15-17(11)18(21)16(24-15)8-12-3-2-6-20-10-12/h2-3,6-10,13H,4-5H2,1H3/b16-8-

• InChIKey:
• WKOGRECDSBHDEF-PXNMLYILSA-N

• (Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate is a useful research compound. Its molecular formula is C19H15NO4 and its molecular weight is 321.332. The purity is usually 95%.

4-(2-Methoxyethoxy)piperidine hydrochloride

In Stock

• CAS RN:
• 550369-96-5

• Formula:
• C8H18ClNO2

• InChI:
• InChI=1S/C8H17NO2.ClH/c1-10-6-7-11-8-2-4-9-5-3-8;/h8-9H,2-7H2,1H3;1H

• InChIKey:
• KIHBPEJNVKMUOV-UHFFFAOYSA-N

• 4-(2-Methoxyethoxy)piperidine hydrochloride is a useful research compound. Its molecular formula is C8H18ClNO2 and its molecular weight is 195.69 g/mol. The purity is usually 95%.

3-(4-Chloro-3-trifluoromethyl-phenyl)-propan-1-OL

Usually In Stock

• CAS RN:
• 178369-96-5

• Formula:
• C10H10ClF3O

• InChI:
• InChI=1S/C10H10ClF3O/c11-9-4-3-7(2-1-5-15)6-8(9)10(12,13)14/h3-4,6,15H,1-2,5H2

• InChIKey:
• GRCCMHWVGGSIKB-UHFFFAOYSA-N

• 3-(4-Chloro-3-trifluoromethyl-phenyl)-propan-1-OL, also known as 3-(4-Chloro-3-trifluoromethyl-phenyl)-propan-1-OL, is a useful research compound. Its molecular formula is C10H10ClF3O and its molecular weight is 238.634. The purity is usually 95%.

3-(5-{[(3-nitrophenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(thiophen-2-yl)methyl]propanamide

In Stock

• CAS RN:
• 1043569-96-5

• Formula:
• C25H21N5O4S2

• InChI:
• InChI=1S/C25H21N5O4S2/c31-22(26-14-18-7-4-12-35-18)11-10-21-24(32)29-23(27-21)19-8-1-2-9-20(19)28-25(29)36-15-16-5-3-6-17(13-16)30(33)34/h1-9,12-13,21H,10-11,14-15H2,(H,26,31)

• InChIKey:
• QDYYDWHRMHZAIB-UHFFFAOYSA-N

• 3-(5-{[(3-nitrophenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(thiophen-2-yl)methyl]propanamide is a useful research compound. Its molecular formula is C25H21N5O4S2 and its molecular weight is 519.59. The purity is usually 95%.

4-(5-Chloro-2-thienyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187169-96-5

• Formula:
• C10H8ClNS

• InChI:
• InChI=1S/C10H8ClNS/c1-7-6-8(4-5-12-7)9-2-3-10(11)13-9/h2-6H,1H3

• InChIKey:
• KWNIGTGWXZYRIE-UHFFFAOYSA-N

• 4-(5-Chloro-2-thienyl)-2-methylpyridine is a useful research compound. Its molecular formula is C10H8ClNS and its molecular weight is 209.7 g/mol. The purity is usually 95%.

Tert-butyl 3-(propan-2-ylamino)pyridazine-4-carboxylate

Usually In Stock

• CAS RN:
• 2248269-96-5

• Formula:
• C12H19N3O2

• InChI:
• InChI=1S/C12H19N3O2/c1-8(2)14-10-9(6-7-13-15-10)11(16)17-12(3,4)5/h6-8H,1-5H3,(H,14,15)

• InChIKey:
• PDWPWWZLIPROCD-UHFFFAOYSA-N

• Tert-butyl 3-(propan-2-ylamino)pyridazine-4-carboxylate is a useful research compound. Its molecular formula is C12H19N3O2 and its molecular weight is 237.303. The purity is usually 95%.

Ethyl 2-(oxan-4-yl)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]acetate

Usually In Stock

• CAS RN:
• 2361669-96-5

• Formula:
• C18H28N2O5

• InChI:
• InChI=1S/C18H28N2O5/c1-3-15(21)20-9-5-14(6-10-20)17(22)19-16(18(23)25-4-2)13-7-11-24-12-8-13/h3,13-14,16H,1,4-12H2,2H3,(H,19,22)

• InChIKey:
• GZBXSMQCIOECHK-UHFFFAOYSA-N

• Ethyl 2-(oxan-4-yl)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]acetate is a useful research compound. Its molecular formula is C18H28N2O5 and its molecular weight is 352.431. The purity is usually 95%.

3-(Oxiran-2-ylmethyl)oxolane

In Stock

• CAS RN:
• 1551669-96-5

• Formula:
• C7H12O2

• InChI:
• InChI=1S/C7H12O2/c1-2-8-4-6(1)3-7-5-9-7/h6-7H,1-5H2

• InChIKey:
• CCHGUUKAIHWRKR-UHFFFAOYSA-N

• 3-(Oxiran-2-ylmethyl)oxolane is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.17 g/mol. The purity is usually 95%.